Cas no 5987-73-5 (2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%))

2,3,5-Tri-O-acetyl-6-chloropurine-9-β-D-ribofuranoside (purity >90%) is a key intermediate in nucleoside chemistry, widely utilized in the synthesis of modified purine nucleosides and their derivatives. The compound features a chloropurine base coupled to a β-D-ribofuranose sugar moiety, with acetyl groups protecting the 2', 3', and 5' hydroxyl positions. This protection enhances stability and facilitates selective functionalization in subsequent reactions. The high purity (>90%) ensures reliable performance in synthetic applications, particularly in medicinal chemistry for developing antiviral or anticancer agents. Its structural versatility makes it valuable for introducing diverse modifications at the 6-position of the purine ring. The acetylated sugar moiety also improves solubility in organic solvents, streamlining purification and handling in multi-step syntheses.

2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%) structure

5987-73-5 structure

Product Name:2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)

CAS No:5987-73-5

MF:C₁₆H₁₇ClN₄O₇

MW:412.781782865524

MDL:MFCD09841351

CID:387196

PubChem ID:11825800

Update Time:2025-07-02

2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%) Chemical and Physical Properties

Names and Identifiers

- (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
- 2,3,5-Tri-O-acetyl-6-chloropurine-9-β-D-ribofuranoside
- 6-Chloro-9-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-9H-purine
- [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-chloropurin-9-yl)oxolan-2-yl]methyl acetate
- 2,3,5-Tri-O-acetyl-6
- 9H-Purine,6-chloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
- 2,3,4,6-TETRA-O-ACETYL-1,5-ANHYDRO-D-MANNITOL
- 6-Chloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)purine
- 6-Chloro-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)purine
- NSC 281799
- INOTYVPMBNDAFK-XNIJJKJLSA-N
- C16H17ClN4O7
- 8922AB
- AX8235716
- 2'-O,3'-O,5'-O-Triacetyl-6-chloro-6-deaminoadenosine
- 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-6-chloropurine
- 2,3,5-TRI-O-ACETYL-6-CHLOROPURINE-9--D-RIBOFURANOSIDE
- 6-chloro-9-(2,3,5-tri-O-acetyl-be
- 6-Chloro-9-(2,3,5-tri-O-acetyl--D-ribofuranosyl)-9H-purine
- MFCD09841351
- AKOS016006107
- 6-Chloro-9-(2,3,5-tri-O-acetyl-
- 5987-73-5
- SCHEMBL3853209
- (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyldiacetate
- DS-4220
- 2,3,5-TRI-O-ACETYL-6-CHLOROPURINE-9-?-D-RIBOFURANOSIDE
- 2,3,5-Tri-O-acetyl-6-chloropurine-9-?-D-ribofuranoside (~90%)
- F12890
- 2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)
- CHEMBL4642822
- 2,3,5-Tri-O-acetyl-6-chloropurine-9- beta -D-ribofuranoside
- A-D-ribofuranosyl)-9H-purine
- DTXSID80473915
- MDL： MFCD09841351
- Inchi： 1S/C16H17ClN4O7/c1-7(22)25-4-10-12(26-8(2)23)13(27-9(3)24)16(28-10)21-6-20-11-14(17)18-5-19-15(11)21/h5-6,10,12-13,16H,4H2,1-3H3/t10-,12-,13-,16-/m1/s1
- InChI Key： INOTYVPMBNDAFK-XNIJJKJLSA-N
- SMILES： ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

Exact Mass: 412.07900
Monoisotopic Mass: 412.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 624
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 132

Experimental Properties

Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 161-162°C
Boiling Point: 560.9°C at 760 mmHg
Flash Point: 293°C
Refractive Index: 1.661
Solubility: Almost insoluble (0.087 g/l) (25 º C),
PSA: 131.73000
LogP: 0.80360

2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%) Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C(BD235716)

2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A159002403-250mg	(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate	5987-73-5	95%	250mg	$200.56	2023-09-01
Alichem	A159002403-1g	(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate	5987-73-5	95%	1g	$483.00	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HE512-50mg	2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)	5987-73-5	95+%	50mg	168.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HE512-200mg	2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)	5987-73-5	95+%	200mg	421.0CNY	2021-07-12
TRC	T736250-500mg	2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)	5987-73-5		500mg	$ 63.00	2023-09-05
TRC	T736250-1g	2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)	5987-73-5		1g	$ 100.00	2023-09-05
TRC	T736250-5g	2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)	5987-73-5		5g	$ 276.00	2023-09-05
Chemenu	CM138716-1000g	(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-chloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate	5987-73-5	95%	1000g	$***	2023-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HE512-250mg	2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)	5987-73-5	95+%	250mg	2019CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HE512-100mg	2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%)	5987-73-5	95+%	100mg	841CNY	2021-05-08

2,3,5-Tri-O-acetyl-6-chloropurine-9-b-D-ribofuranoside (>90%) Production Method

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